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Get Quote
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This technical guide provides a comprehensive overview of Eniluracil-13C,1>Nz, an isotopically
labeled analog of the potent dihydropyrimidine dehydrogenase (DPD) inactivator, Eniluracil.
Designed for researchers, scientists, and drug development professionals, this document
delves into the chemical structure, physicochemical properties, mechanism of action, and key
applications of this stable isotope-labeled compound, with a focus on its role in advancing
pharmaceutical research and development.

Introduction to Eniluracil and the Significance of
Isotopic Labeling

Eniluracil, chemically known as 5-ethynyluracil, is a uracil analog that acts as a mechanism-
based, irreversible inhibitor of dihydropyrimidine dehydrogenase (DPD).[1][2] DPD is the initial
and rate-limiting enzyme in the catabolic pathway of 5-fluorouracil (5-FU), a widely used
chemotherapeutic agent.[1][3] By inactivating DPD, Eniluracil prevents the rapid breakdown of
5-FU, thereby increasing its bioavailability to nearly 100%, prolonging its half-life, and allowing
for consistent oral administration.[4][5] This modulation of 5-FU's pharmacokinetics aims to
enhance its therapeutic index and efficacy in treating various solid tumors, including colorectal,
breast, and pancreatic cancers.[1][6][7]
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The introduction of stable isotopes, such as carbon-13 (13C) and nitrogen-15 (*°N), into the
Eniluracil molecule to create Eniluracil-*3C,1>N2 does not alter its fundamental chemical
properties or biological activity.[8] The primary utility of this isotopically labeled version lies in its
application as an internal standard for quantitative mass spectrometry-based bioanalytical
assays.[8] Its near-identical physicochemical behavior to the unlabeled analyte ensures that it
experiences similar extraction recovery, ionization efficiency, and chromatographic retention,
thereby correcting for variations during sample processing and analysis. This makes Eniluracil-
13C,15N2 an indispensable tool for highly accurate and precise pharmacokinetic and metabolic
studies of Eniluracil.

Chemical Structure and Physicochemical Properties

Eniluracil-3C,>Nz is a synthetic, stable isotope-labeled form of Eniluracil where specific carbon
and nitrogen atoms within the pyrimidine ring have been substituted with their heavier isotopes.

[8]

Table 1: Physicochemical Properties of Eniluracil and Eniluracil-*3C,*>N2
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Property Eniluracil (Unlabeled) Eniluracil-**C,*>N2
5-ethynyl-1H-pyrimidine-2,4- 5-ethynyl-1H-pyrimidine-2,4-
IUPAC Name _ yNYEARpY _ yYEERepY
dione[9] dione-13C,>°Nz2
5-Ethynyluracil, GW776C85, ] ]
Synonyms [13C,15N2]-Eniluracil

776C85[2][9]

Molecular Formula

CeHaN202[2][9][10]

Cs13CH4>N202[11]

Molecular Weight 136.11 g/mol [2][9][10] 139.09 g/mol [11]
CAS Number 59989-18-3[2][9] 1329556-69-5([8]
Appearance Solid[2] Solid
Purity =98%)][2] 295%[11]
Minimum: 99% 13C, 98%
Isotopic Enrichment N/A
5N[11]
- DMSO: 25 mg/mL, DMF: 10 Refer to Certificate of
Solubility )
mg/mL[2] Analysis[11]
C#CC1=C[15NH]C(=0)
SMILES C#CC1=CNC(=0O)NC1=0[2][9]
[15NH]C1=0
JOZGNYDSEBIJDH- JOZGNYDSEBIJDH-
InChl Key

UHFFFAOYSA-N[2][9]

UHFFFAOYSA-N

Mechanism of Action: DPD Inactivation

Eniluracil is a potent, mechanism-based inactivator of dihydropyrimidine dehydrogenase

(DPD).[1] This enzyme is crucial for the catabolism of pyrimidine bases, including uracil,

thymine, and the chemotherapeutic agent 5-fluorouracil (5-FU).[12] The inactivation of DPD by

Eniluracil is an irreversible process.[2] This leads to a significant reduction in the clearance of

5-FU, a 20-fold increase in its half-life, and a shift in its primary elimination route from

enzymatic degradation to renal excretion.[3][4] Consequently, co-administration of Eniluracil

with 5-FU allows for more predictable and sustained plasma concentrations of the anti-cancer

drug, which can lead to improved efficacy and a reduction in certain catabolite-related toxicities.
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[3][13] The complete inactivation of DPD in both peripheral blood mononuclear cells and tumor
tissue by Eniluracil has been demonstrated in clinical studies.[3][14]
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Mechanism of DPD Inactivation by Eniluracil
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Bioanalytical Workflow for Eniluracil Quantification

Start:
Plasma Sample Collection

Prepare Stock & Working
Solutions (Analyte & IS)
Spike IS into plasma
Sample Preparation:
Protein Precipitation
Inject supernatant

LC Separation:
Reverse-Phase Chromatography

MS/MS Detection:
Multiple Reaction Monitoring

Data Analysis:
Peak Area Ratio Calculation

Concentration vs. Time

Pharmacokinetic Profiling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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